![molecular formula C16H20F3N3O4 B2554293 N1-(2-(4-hydroxypiperidin-1-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide CAS No. 1797586-87-8](/img/structure/B2554293.png)
N1-(2-(4-hydroxypiperidin-1-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves the use of 4-hydroxypiperidine . A mixture of 4-(trifluoromethoxy)aniline and other reagents was stirred under reflux, and the unrefined product was refined using column chromatography .Molecular Structure Analysis
The molecular structure of similar compounds has been studied . For instance, the molecular structure, vibrational spectra, NBO and UV-spectral analysis of 4-Hydroxypiperidine have been studied .Chemical Reactions Analysis
Protodeboronation of alkyl boronic esters is a reaction that has been reported in the synthesis of related compounds . This reaction is not well developed, but it has been used in the synthesis of various compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied. For example, 4-Hydroxypiperidine has a boiling point of 108-114 °C/10 mmHg (lit.) and a molecular weight of 101.15 .Scientific Research Applications
a. Antitumor Activity:
- Evaluation : The antiproliferative activity of these compounds was evaluated against various cancer cell lines (MGC-803, PC-3, A549, and H1975) in vitro .
- Structure-Activity Relationship (SAR) : Researchers investigated N-(piperidine-4-yl) benzamide compounds and their effects on cancer cells. The presence of halogen, carboxyl, nitro, or methyl groups on the piperidine ring B increased cytotoxicity .
Safety and Hazards
properties
IUPAC Name |
N-[2-(4-hydroxypiperidin-1-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F3N3O4/c17-16(18,19)26-13-3-1-11(2-4-13)21-15(25)14(24)20-7-10-22-8-5-12(23)6-9-22/h1-4,12,23H,5-10H2,(H,20,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIFSZEZFHIXPIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CCNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F3N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(4-hydroxypiperidin-1-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.